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Compound of Interest

Compound Name: IGF-I (24-41)

Cat. No.: B612642 Get Quote

Essential Safety and Handling Guide for IGF-I
(24-41)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Insulin-like Growth Factor I (24-41). Adherence to

these procedures is vital for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling IGF-I (24-41), all unnecessary exposure should be avoided by using

appropriate personal protective equipment.[1] The following table summarizes the

recommended PPE.
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Body Part Protective Equipment Specifications

Hands Protective Gloves

Nitrile or latex gloves are

recommended to prevent skin

contact.

Eyes/Face Safety Glasses or Goggles

Eye protection should be worn

to shield against splashes or

aerosols. A face shield may be

necessary when handling

larger quantities or if there is a

significant risk of splashing.

Body Laboratory Coat

A standard lab coat should be

worn to protect clothing and

skin from contamination.

Operational Plan for Handling and Disposal
This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of IGF-I (24-41).

1. Receiving and Storage:

Upon receipt, inspect the vial for any damage.

Lyophilized IGF-I (24-41) should be stored at 2-8°C and is stable for at least two years.[2] It

can also be stored for up to six months at room temperature.[2]

For long-term storage, it is recommended to store the lyophilized peptide at -20°C or -80°C.

[2]

2. Reconstitution and Handling:

IGF-I (24-41) is intended for research use only and not for human use.[3][4]

Work in a clean, designated area, such as a laminar flow hood, to maintain sterility, as the

products are prepared using aseptic techniques.[2]
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Before opening, allow the vial to equilibrate to room temperature to avoid condensation.

The lyophilized peptide is supplied in a glass vial under a slight vacuum.[2] Care should be

taken to equilibrate this vacuum when opening the vial.[2]

Reconstitute the peptide using a suitable solvent. For example, it can be reconstituted in 10

mM HCl at a concentration of 1 mg/ml.[2]

To avoid losses, always reconstitute the entire vial in situ and then aliquot for storage.[2]

When diluting to concentrations below 1 mg/ml, consider adding a carrier protein like Bovine

Serum Albumin (BSA) to prevent the peptide from adsorbing to glass or plastic surfaces.[2]

Avoid repeated freeze-thaw cycles of the reconstituted solution.[2]

3. Experimental Use:

Handle all solutions containing IGF-I (24-41) with care to prevent spills and aerosol

formation.

If sterilization is required, filter the peptide solution through a low protein-binding membrane.

[2] It is best to filter either the 1 mg/ml stock solution or a 0.1 mg/ml working solution diluted

in 10 mM HCl.[2] Do not add the peptide to low protein or protein-free media before filter

sterilization.[2]

4. Disposal:

Dispose of all waste materials, including empty vials, used pipette tips, and contaminated

labware, in accordance with federal, state, and local regulations for chemical waste.

Unused peptide solutions should be disposed of as chemical waste. Do not pour down the

drain.

For radioactively labeled IGF-I (24-41), waste should be disposed of in compliance with

regulations for radioactive materials.[5]
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The following diagram illustrates the key steps for the safe handling of IGF-I (24-41) from

receipt to disposal.

Receiving & Inspection

Storage (2-8°C or -20°C/-80°C)

Preparation & Reconstitution
(Wear Full PPE)

Aliquoting & Labeling

Store Aliquots

Experimental Use
(Aseptic Technique)

Waste Segregation
(Sharps, Liquid, Solid)

Disposal
(Follow Institutional Guidelines)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of IGF-I (24-41).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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